Cas no 118438-67-8 ((4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid)

• Product Name: (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid
• CAS No: 118438-67-8
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• MDL: MFCD30554552
• CID: 159953
• PubChem ID: 3037009
• Update Time: 2025-06-14

(4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, hexahydro-2-oxo-6-thioxo-, (4S)-
• (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid
• 6-thiodihydroorotate
• (4S)-2-oxo-6-thioxohexahydropyrimidine-4-carboxylic acid
• 2-Oxo-6-thioxohexahydropyrimidine-4-carboxylate
• 2-Pyrimidinecarboxylic acid, hexahydro-2-oxo-6-thioxo-, (S)-
• TDHO
• DTXSID50152124
• 4-Pyrimidinecarboxylic acid, hexahydro-2-oxo-6-thioxo-, (4S)-
• EN300-27700911
• (S)-2-Oxo-6-thioxohexahydropyrimidine-4-carboxylic acid
• 118438-67-8

• MDL： MFCD30554552
• Inchi： 1S/C5H6N2O3S/c8-4(9)2-1-3(11)7-5(10)6-2/h2H,1H2,(H,8,9)(H2,6,7,10,11)/t2-/m0/s1
• InChI Key： MVRPKKZJGHVFOI-REOHCLBHSA-N
• SMILES： S=C1C[C@@H](C(=O)O)NC(N1)=O

Computed Properties

• Exact Mass: 174.00998
• Monoisotopic Mass: 174.009913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: -0.9

Experimental Properties

• Density: 1.63
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.661
• PSA: 78.43

Additional information on (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid

Research Briefing on (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid (CAS: 118438-67-8)

In recent years, the compound (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid (CAS: 118438-67-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiohydantoin scaffold, has shown promising potential in various therapeutic applications, including enzyme inhibition and antimicrobial activity. The following briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid, highlighting its efficient production via a modified Bucherer-Bergs reaction. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for drug development. Furthermore, the study identified its role as a potent inhibitor of cysteine proteases, particularly cathepsin B, which is implicated in cancer metastasis and inflammatory diseases.

Another groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the antimicrobial properties of this compound. The research demonstrated its efficacy against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa, by disrupting biofilm formation. The mechanism of action was linked to the compound's ability to chelate essential metal ions required for bacterial virulence factors, offering a novel approach to combating antibiotic resistance.

In addition to its therapeutic potential, (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid has been utilized as a building block in peptide mimetics. A 2024 Nature Communications paper detailed its incorporation into cyclic peptides targeting protein-protein interactions (PPIs) in oncology. The study reported enhanced binding affinity and selectivity for oncogenic targets such as MDM2, paving the way for next-generation PPI inhibitors.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of this compound. Recent preclinical studies noted its limited oral bioavailability due to high polarity, prompting investigations into prodrug strategies and nanoparticle-based delivery systems. Collaborative efforts between academia and industry are underway to address these limitations, as highlighted in a 2024 review in Advanced Drug Delivery Reviews.

In conclusion, (4S)-2-oxo-6-sulfanylidene-1,3-diazinane-4-carboxylic acid (CAS: 118438-67-8) represents a versatile scaffold with multifaceted applications in drug discovery. Its dual functionality as a protease inhibitor and antimicrobial agent, coupled with its utility in peptide engineering, positions it as a molecule of high interest for future research. Further studies are warranted to fully exploit its therapeutic potential and overcome existing delivery challenges.